Cas no 100047-61-8 (4,5-Dimethylisoxazole-3-carboxylic acid)

4,5-Dimethylisoxazole-3-carboxylic acid structure

100047-61-8 structure

Product Name:4,5-Dimethylisoxazole-3-carboxylic acid

CAS No:100047-61-8

MF:C₆H₇NO₃

MW:141.124681711197

MDL:MFCD05667138

CID:123911

PubChem ID:7018552

Update Time:2024-11-04

4,5-Dimethylisoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4,5-Dimethylisoxazole-3-carboxylic acid
- 3-isoxazolecarboxylic acid, 4,5-dimethyl-
- 4,5-Dimethyl-3-isoxazolecarboxylic acid, AldrichCPR
- 4,5-dimethyl-1,2-oxazole-3-carboxylic acid
- AS-37652
- dimethyl-1,2-oxazole-3-carboxylic acid
- 4,5-DIMETHYL-ISOXAZOLE-3-CARBOXYLICACID
- 4,5-DIMETHYL-ISOXAZOLE-3-CARBOXYLIC ACID
- MFCD05667138
- 4,5-DIMETHYL-3-ISOXAZOLECARBOXYLIC ACID
- CCG-321669
- DTXSID90426997
- KLPASEZGNSBTBD-UHFFFAOYSA-N
- SCHEMBL2131097
- AKOS000311446
- 4,5-dimethylisoxazole-3-carboxylicacid
- A848634
- FT-0679025
- 100047-61-8
- CS-0088125
- BBL016023
- STK312504
- ALBB-004546
- MDL： MFCD05667138
- Inchi： 1S/C6H7NO3/c1-3-4(2)10-7-5(3)6(8)9/h1-2H3,(H,8,9)
- InChI Key： KLPASEZGNSBTBD-UHFFFAOYSA-N
- SMILES： O1C(C)=C(C)C(C(=O)O)=N1

Computed Properties

Exact Mass: 141.04261
Monoisotopic Mass: 141.042593085g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 63.3Å²

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.276
Boiling Point: 318.7°Cat760mmHg
Flash Point: 146.5°C
Refractive Index: 1.513
PSA: 63.33
LogP: 0.98960

4,5-Dimethylisoxazole-3-carboxylic acid Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
HazardClass：IRRITANT
Storage Condition：Room temperature

4,5-Dimethylisoxazole-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.	036515-500mg	4,5-Dimethylisoxazole-3-carboxylic acid	100047-61-8		500mg	4096CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	036515-1g	4,5-Dimethylisoxazole-3-carboxylic acid	100047-61-8		1g	7298CNY	2021-05-07
Fluorochem	049869-250mg	4,5-Dimethyl-isoxazole-3-carboxylic acid	100047-61-8	95%	250mg	￡203.00	2022-03-01
Fluorochem	049869-1g	4,5-Dimethyl-isoxazole-3-carboxylic acid	100047-61-8	95%	1g	￡506.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	036515-1g	4,5-Dimethylisoxazole-3-carboxylic acid	100047-61-8		1g	7298.0CNY	2021-07-05
AstaTech	60346-0.1/G	4,5-DIMETHYL-ISOXAZOLE-3-CARBOXYLIC ACID	100047-61-8	97%	0.1g	$95	2023-09-16
AstaTech	60346-0.25/G	4,5-DIMETHYL-ISOXAZOLE-3-CARBOXYLIC ACID	100047-61-8	97%	0.25g	$179	2023-09-16
AstaTech	60346-1/G	4,5-DIMETHYL-ISOXAZOLE-3-CARBOXYLIC ACID	100047-61-8	97%	1g	$445	2023-09-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	036515-500mg	4,5-Dimethylisoxazole-3-carboxylic acid	100047-61-8		500mg	4096.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YI764-50mg	4,5-Dimethylisoxazole-3-carboxylic acid	100047-61-8	97%	50mg	565.0CNY	2021-07-13

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5. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003

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